Cas no 281191-43-3 ((S)-2-Cyclopropyl-2-(((S)-1-phenylethyl)amino)acetic acid)

• Product Name: (S)-2-Cyclopropyl-2-(((S)-1-phenylethyl)amino)acetic acid
• CAS No: 281191-43-3
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• MDL: MFCD10687172
• CID: 248306
• PubChem ID: 11148702
• Update Time: 2025-10-29

(S)-2-Cyclopropyl-2-(((S)-1-phenylethyl)amino)acetic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-Cyclopropyl-2-(((S)-1-phenylethyl)amino)acetic acid
• (2S)-2-cyclopropyl-2-[[(1S)-1-phenylethyl]amino]acetic acid
• (2S,1'S)-2-CYCLOPROPYL-2-(1-PHENYLETHYLAMINO)ACETIC ACID
• Cyclopropaneaceticacid, a-[[(1S)-1-phenylethyl]amino]-, (aS)-
• (2S,1'S)-Cyclopropyl-(1-phenyl-ethylamino)-acetic acid
• (S)-2-cyclopropyl-2-[(S)-1-phenylethylamino]acetic acid
• (S)-cyclopropyl-((S)-1-phenyl-ethylamino)-acetic acid
• (S)-phenethyl-(S)-cyclopropyl glycine
• A848582
• SZDGZZWHZMCCQO-CABZTGNLSA-N
• 281191-43-3
• AKOS022172511
• (S)-2-Cyclopropyl-2-(((S)-1-phenylethyl)amino)aceticacid
• MFCD10687172
• CS-0105111
• AS-70413
• DTXSID70456934
• (2S)-2-cyclopropyl-2-{[(1S)-1-phenylethyl]amino}acetic acid
• SCHEMBL1368817
• (2S,1''S)-2-CYCLOPROPYL-2-(1-PHENYLETHYLAMINO)ACETIC ACID
• (2S)-Cyclopropyl{[(1S)-1-phenylethyl]amino}acetic acid
• (S)-2-cyclopropyl-2-((S)-1-phenylethylamino)acetic acid
• DB-361991
• (2S,1S)-2-CYCLOPROPYL-2-(1-PHENYLETHYLAMINO)ACETICACID

• MDL： MFCD10687172
• Inchi： 1S/C13H17NO2/c1-9(10-5-3-2-4-6-10)14-12(13(15)16)11-7-8-11/h2-6,9,11-12,14H,7-8H2,1H3,(H,15,16)/t9-,12-/m0/s1
• InChI Key： SZDGZZWHZMCCQO-CABZTGNLSA-N
• SMILES： OC([C@H](C1CC1)N[C@@H](C)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 219.12600
• Monoisotopic Mass: 219.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33000
• LogP: 2.59130

Additional information on (S)-2-Cyclopropyl-2-(((S)-1-phenylethyl)amino)acetic acid

Comprehensive Overview of (S)-2-Cyclopropyl-2-(((S)-1-phenylethyl)amino)acetic acid (CAS No. 281191-43-3)

(S)-2-Cyclopropyl-2-(((S)-1-phenylethyl)amino)acetic acid (CAS No. 281191-43-3) is a chiral compound with significant potential in pharmaceutical and chemical research. This cyclopropyl-containing amino acid derivative is characterized by its unique stereochemistry, which makes it valuable for asymmetric synthesis and drug development. Researchers are increasingly interested in this compound due to its role in designing enzyme inhibitors and chiral auxiliaries, particularly in the context of peptide-based therapeutics.

The molecular structure of (S)-2-Cyclopropyl-2-(((S)-1-phenylethyl)amino)acetic acid features a cyclopropyl ring and a phenylethylamino group, which contribute to its stability and reactivity. These structural attributes are crucial for applications in medicinal chemistry, where the compound is explored for its potential in modulating biological pathways. Recent studies highlight its utility in catalysis and stereoselective synthesis, aligning with the growing demand for green chemistry and sustainable pharmaceutical processes.

In the pharmaceutical industry, (S)-2-Cyclopropyl-2-(((S)-1-phenylethyl)amino)acetic acid is investigated for its role in developing small-molecule drugs targeting neurological and metabolic disorders. Its chiral nature allows for precise interactions with biological targets, making it a candidate for drug discovery programs. Additionally, the compound's compatibility with peptide coupling reagents and solid-phase synthesis techniques enhances its appeal for researchers working on bioconjugation and protein engineering.

The market for chiral intermediates like (S)-2-Cyclopropyl-2-(((S)-1-phenylethyl)amino)acetic acid is expanding, driven by the rising demand for enantiomerically pure compounds in drug development. Companies specializing in custom synthesis and contract research are actively offering this compound to support high-throughput screening and lead optimization projects. Its applications extend to academic research, where it is used to study structure-activity relationships and molecular recognition.

From a synthetic perspective, (S)-2-Cyclopropyl-2-(((S)-1-phenylethyl)amino)acetic acid can be prepared via asymmetric hydrogenation or enzymatic resolution, methods that align with the principles of sustainable chemistry. Researchers are also exploring its derivatives for biocatalysis applications, leveraging its chiral centers to achieve high enantioselectivity. These advancements are particularly relevant in the context of precision medicine and personalized therapeutics.

In summary, (S)-2-Cyclopropyl-2-(((S)-1-phenylethyl)amino)acetic acid (CAS No. 281191-43-3) is a versatile chiral building block with broad applications in pharmaceutical research, catalysis, and chemical biology. Its unique structural features and synthetic accessibility make it a valuable tool for scientists working on drug design and molecular innovation. As the demand for chiral compounds continues to grow, this compound is poised to play a pivotal role in advancing cutting-edge research and therapeutic development.